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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703 Get Quote

For Immediate Implementation by Laboratory Personnel

As a potent, dual inhibitor of the insulin receptor (InsR) and insulin-like growth factor 1 receptor

(IGF-1R) kinases, GSK1904529A is a valuable tool in oncological research.[1] However, its

cytotoxic properties necessitate stringent handling and disposal protocols to ensure the safety

of laboratory personnel and the environment. This document provides a comprehensive, step-

by-step guide for the proper disposal of GSK1904529A, aligning with best practices for

managing hazardous chemical waste.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle GSK1904529A with the

appropriate personal protective equipment (PPE). Given that the compound should be

considered hazardous, the following PPE is mandatory:

Gloves: Chemical-resistant gloves (nitrile or neoprene) should be worn at all times.

Eye Protection: Safety glasses with side shields or goggles are essential to protect from

splashes.

Lab Coat: A fully buttoned lab coat should be worn to protect from contamination.
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For safe and effective handling and disposal, a clear understanding of the physical and

chemical properties of GSK1904529A is essential.

Property Value Reference

Molecular Formula C44H47F2N9O5S [1]

Molecular Weight 852.0 g/mol [1]

Appearance Solid [1]

Storage Temperature -20°C [1]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of

GSK1904529A waste, including pure compound, contaminated labware, and solutions.

Waste Segregation and Collection
Solid Waste:

Collect all solid waste contaminated with GSK1904529A, including unused compound,

empty vials, contaminated pipette tips, and gloves, in a designated, clearly labeled

hazardous waste container.

The container should be made of a chemically resistant material and have a secure lid.

Label the container as "Hazardous Waste: GSK1904529A" and include the date of initial

waste accumulation.

Liquid Waste:

Collect all liquid waste containing GSK1904529A, including unused stock solutions and

experimental media, in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container should be compatible with the solvents used (e.g., DMSO, ethanol).
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Label the container as "Hazardous Liquid Waste: GSK1904529A" and list all solvent

components and their approximate concentrations.

Decontamination of Labware
Glassware and Non-Disposables:

Immerse contaminated glassware and non-disposable labware in a suitable

decontamination solution. A 10% bleach solution followed by a thorough rinse with water

and then a solvent known to solubilize GSK1904529A (such as DMSO or ethanol) is a

recommended practice.

Collect the initial rinsate as hazardous liquid waste.

After decontamination, wash the labware according to standard laboratory procedures.

Final Disposal
All collected hazardous waste (solid and liquid) must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of GSK1904529A down the drain or in the regular trash.

Follow all institutional and local regulations for the packaging, labeling, and pickup of

hazardous chemical waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for GSK1904529A.
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Caption: Logical workflow for the safe disposal of GSK1904529A waste.

By adhering to these procedures, researchers can mitigate the risks associated with

GSK1904529A and ensure a safe and compliant laboratory environment. Always consult your

institution's specific guidelines for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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